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Compound of Interest

Compound Name: Pentafluorobenzaldehyde

Cat. No.: B1199891 Get Quote

This in-depth technical guide provides a comprehensive overview of the material safety data for

pentafluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, handling

procedures, and emergency responses, with a focus on quantitative data and likely

experimental methodologies.

Chemical and Physical Properties
Pentafluorobenzaldehyde is a colorless to light yellow liquid or low-melting solid with a strong

odor. It is sparingly soluble in water but soluble in common organic solvents.[1] Key physical

and chemical properties are summarized in the table below.
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Property Value

CAS Number 653-37-2

Molecular Formula C₇HF₅O

Molecular Weight 196.07 g/mol

Appearance
Colorless to light yellow liquid or low-melting

solid

Melting Point 20-28 °C (68-82.4 °F)[1][2][3]

Boiling Point
164-166 °C (327.2-330.8 °F) at 760 mmHg[1][2]

[3]

Density 1.588 g/mL at 25 °C[1]

Flash Point 77 °C (170.6 °F) - closed cup[2][3][4]

Refractive Index 1.4490-1.4530[5][6]

Water Solubility Sparingly soluble (0.027 g/L at 25°C)[1]

Hazard Identification and Classification
Pentafluorobenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its toxicity upon inhalation, skin and eye irritation, and its effects on the

respiratory system.[4][7][8][9]

GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Inhalation Category 3 / Category 4[4][9][10]

Skin Corrosion/Irritation Category 2[8][10]

Serious Eye Damage/Eye Irritation Category 2[4][8][10]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[2][3][4][8]

Hazardous to the Aquatic Environment, Long-

term Hazard
Category 2[7]

Hazard Statements (H-Statements)
H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[9][11]

H312: Harmful in contact with skin.[7]

H315: Causes skin irritation.[7][8][9][10]

H319: Causes serious eye irritation.[7][8][9][10]

H332: Harmful if inhaled.[4][8]

H335: May cause respiratory irritation.[4][7][8][10]

H411: Toxic to aquatic life with long lasting effects.[7][12]

GHS Pictograms and Signal Word
The following diagram illustrates the GHS pictograms associated with

pentafluorobenzaldehyde, which has the signal word "Danger" or "Warning".[4][8][9]
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GHS Pictograms

Signal Word

Danger/Warning
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GHS Pictograms and Signal Word

Toxicological Data
Limited quantitative toxicological data is publicly available. The primary concerns are acute

toxicity and irritation.

Endpoint Result Species Reference

Aquatic Toxicity

(LC50)
1 - 1.2 mg/L, 96h

Fathead minnow

(Pimephales

promelas)

[2][3]
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Experimental Protocols (Likely Methodologies)
While specific experimental reports for pentafluorobenzaldehyde are not publicly available in

the reviewed safety data sheets, the methodologies likely follow standardized OECD

guidelines.

Acute Inhalation Toxicity
The acute inhalation toxicity of pentafluorobenzaldehyde was likely determined using a

protocol similar to OECD Test Guideline 403 (Acute Inhalation Toxicity). This would involve the

following general steps:

Animal Model: Typically, young adult rats are used.

Exposure: Animals are exposed to various concentrations of pentafluorobenzaldehyde
vapor or aerosol in a whole-body or nose-only inhalation chamber for a fixed period, usually

4 hours.

Observation: Following exposure, animals are observed for up to 14 days for signs of toxicity

and mortality.

Data Analysis: The concentration that is lethal to 50% of the test animals (LC50) is

calculated.

Skin Irritation
The skin irritation potential was likely assessed using an in vitro method following OECD Test

Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). This

modern approach avoids animal testing.

Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional

tissue culture that mimics the human epidermis, is used.

Application: A small amount of pentafluorobenzaldehyde is applied topically to the surface

of the RhE tissue.

Incubation: The tissue is incubated for a specific period.
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Viability Assessment: After incubation, the viability of the tissue is determined using a cell

viability assay (e.g., MTT assay). A reduction in cell viability below a certain threshold

indicates that the substance is a skin irritant.[10]

Aquatic Toxicity
The aquatic toxicity, specifically the LC50 in fish, was likely determined following OECD Test

Guideline 203 (Fish, Acute Toxicity Test).

Test Organism: A standard fish species, such as the fathead minnow (Pimephales promelas),

is used.[2][3]

Exposure: Fish are exposed to a range of concentrations of pentafluorobenzaldehyde in

water for a 96-hour period under controlled conditions.

Observation: The number of dead fish is recorded at specified intervals.

Data Analysis: The concentration of the substance that is lethal to 50% of the fish (LC50)

over the 96-hour period is calculated.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
Avoid all personal contact, including inhalation.[7]

Use in a well-ventilated area or outdoors.[2][7][10][11]

Do not eat, drink, or smoke when using this product.[7][11]

Wear appropriate personal protective equipment (PPE).[7]

Wash hands and any exposed skin thoroughly after handling.[2][7][10]

Keep away from heat, sparks, open flames, and hot surfaces.[2][10]
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Storage
Store in a cool, dry, well-ventilated area.[2][7][9][10][11]

Keep containers securely sealed.[2][7][9][10][11]

Store locked up.[2][7][10]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[7]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls
Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling pentafluorobenzaldehyde.

Recommended Personal Protective Equipment

Pentafluorobenzaldehyde Handling

Eye Protection
(Safety glasses with side-shields or goggles)

Face Protection
(Face shield)

Hand Protection
(Appropriate chemical-resistant gloves)

Body Protection
(Lab coat, protective clothing)

Respiratory Protection
(Use a properly fitted, air-purifying or air-fed respirator if ventilation is inadequate)

Click to download full resolution via product page

PPE for Handling Pentafluorobenzaldehyde
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First-Aid Measures
In case of exposure, immediate action is required.[7] The following flowchart details the

appropriate first-aid procedures.

First-Aid Procedures for Pentafluorobenzaldehyde Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. 
Keep comfortable for breathing. 

Call a POISON CENTER or doctor immediately.

Take off immediately all contaminated clothing. 
Wash with plenty of water and soap. 

If skin irritation occurs, get medical advice.

Rinse cautiously with water for several minutes. 
Remove contact lenses, if present and easy to do. Continue rinsing. 

If eye irritation persists, get medical advice.

Rinse mouth. 
Immediately call a POISON CENTER or doctor. 

Do NOT induce vomiting.

Click to download full resolution via product page

First-Aid Decision Flowchart

Fire-Fighting Measures
Pentafluorobenzaldehyde is a combustible liquid.[2][7]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[10]

Specific Hazards: Containers may explode when heated.[2] Hazardous combustion products

include carbon monoxide, carbon dioxide, and hydrogen fluoride.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
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Personal Precautions: Remove all sources of ignition.[2][7] Avoid contact with skin and eyes.

[7] Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.[2]

Methods for Cleaning Up: Absorb the spillage with inert material (e.g., sand, silica gel) and

place it in a suitable container for disposal.[2][7]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

Waste is classified as hazardous.[10]

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the most current and complete Safety Data Sheet (SDS) from your supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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